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Introduction

Microcline (KAlSi₃O₈) is a triclinic potassium-rich alkali feldspar mineral, commonly found in

granites, pegmatites, and metamorphic rocks.[1][2][3] A key diagnostic feature of microcline is

its characteristic "tartan," "gridiron," or "cross-hatch" twinning pattern, which is readily

observable under a polarizing microscope.[2][4][5][6] This pattern arises from the combination

of two polysynthetic twin laws: the Albite law and the Pericline law.[5][7][8] The presence and

nature of this twinning are significant geological indicators, revealing that the mineral originally

crystallized as a higher-temperature monoclinic polymorph (orthoclase) and subsequently

transformed to the more stable, ordered triclinic structure of microcline upon slow cooling.[1][4]

[7] This document provides detailed protocols for the analysis of these twinning patterns using

various microscopic and diffraction techniques.

Analytical Workflow for Microcline Twinning
Analysis
The comprehensive analysis of microcline twinning involves a multi-technique approach,

starting with fundamental optical methods and progressing to high-resolution crystallographic
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and imaging techniques for more detailed characterization.
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Caption: Overall workflow for the analysis of microcline twinning patterns.

Polarized Light Microscopy (PLM)
PLM is the primary and most accessible technique for identifying and characterizing microcline

twinning. The distinctive cross-hatch pattern is diagnostic.[1][6]

Quantitative Data Summary (PLM)
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Optical Property Observation Geological Significance

Twinning Pattern

"Tartan" or "gridiron" pattern of

two intersecting sets of twin

lamellae.[2][4]

Confirms the mineral is

microcline and indicates a

transformation from a

monoclinic precursor

(orthoclase).[4][7]

Extinction

Wavy or undulatory extinction

is common due to fine, spindle-

shaped lamellae.[4]

May indicate strain or

incomplete transformation.

Extinction Angle

On the (001) face, the

extinction angle is

approximately 15-20°.[4]

Helps differentiate from other

feldspars like orthoclase

(which has parallel extinction).

Birefringence
Weak, up to first-order white

(approx. 0.007-0.008).[3][5]

Characteristic of feldspars;

useful for confirming mineral

group.

Experimental Protocol: Thin Section Analysis
Sample Preparation:

Obtain a standard petrographic thin section of the rock sample, cut to a thickness of 30

micrometers and mounted on a glass slide.

Ensure the surface is polished and free of scratches.

Microscope Setup:

Use a petrographic microscope equipped with both a polarizer and an analyzer.

Start with low power magnification (e.g., 4x or 10x objective) to locate feldspar grains.

Observation Procedure:

Plane-Polarized Light (PPL): Observe the mineral. Microcline is colorless and has low

relief.[4] Note any cleavages or inclusions.
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Cross-Polarized Light (XPL): Insert the analyzer. Rotate the stage and observe the

interference colors and twinning patterns.

Identify Twinning: Look for the characteristic cross-hatch pattern. This pattern results from

the intersection of Albite twin lamellae (one direction) and Pericline twin lamellae (nearly

perpendicular direction).[4][5]

Measure Extinction Angle: Identify a grain with well-defined cleavage. Align the cleavage

trace with the north-south crosshair. Rotate the stage until the twin lamellae go extinct

(turn black). The angle of rotation is the extinction angle. This measurement can be

difficult due to the intersecting nature of the twins.[2]

X-Ray Diffraction (XRD)
XRD is used to confirm the triclinic crystal system of microcline and to distinguish it from its

monoclinic polymorph, orthoclase. It is also a powerful tool for quantitative phase analysis.[1][9]

[10]

Quantitative Data Summary (XRD)
Parameter

Typical Value for
Microcline

Indication

Crystal System Triclinic[1][3]
Distinguishes from monoclinic

orthoclase.

Lattice Angles
α ≈ 90.6°, γ ≈ 87.7°[2] (Values

deviate slightly from 90°)

Confirms the triclinic structure

resulting from the

transformation.

Phase Abundance
Determined via Rietveld

refinement (wt%)[9][10]

Quantifies the amount of

microcline relative to other

minerals (e.g., quartz,

plagioclase) in the sample.

Experimental Protocol: Powder XRD
Sample Preparation:
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Select a representative, pure sample of the mineral if possible.

Grind the sample to a fine, uniform powder (typically <10 micrometers) using an agate

mortar and pestle to ensure random crystal orientation.

Mount the powder onto a sample holder, ensuring a flat, smooth surface.

Instrument Setup:

Use a powder X-ray diffractometer with a known radiation source (e.g., Cu Kα).

Set the scanning parameters, typically from a low 2θ angle (e.g., 5°) to a high angle (e.g.,

70°), with a small step size.

Data Acquisition and Analysis:

Run the XRD scan to generate a diffractogram (Intensity vs. 2θ).

Identify the characteristic peaks for microcline.

To confirm the triclinic nature, focus on peak splitting that would not be present in a

monoclinic mineral like orthoclase.

For quantitative analysis, use the Rietveld refinement method. This involves fitting the

entire experimental diffraction pattern with calculated profiles based on the crystal

structure models of all phases present.[9][10] Software like GSAS or FullProf can be used

for this analysis.

Electron Microscopy Techniques
Electron microscopy, including Transmission Electron Microscopy (TEM) and Scanning

Electron Microscopy with Electron Backscatter Diffraction (SEM-EBSD), provides high-

resolution data on the crystallographic and microstructural details of the twin patterns.[11][12]

[13]

Data Summary (Electron Microscopy)
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Technique Information Gained Key Advantages

TEM

Direct imaging of twin

boundaries, lamellae

morphology, and dislocations.

Electron diffraction patterns

from individual twin domains.

[11][12]

Very high spatial resolution,

allowing visualization of

nanoscale features and

defects within the twin

structure.

SEM-EBSD

Crystallographic orientation

mapping of twin domains.[13]

Precise identification of twin

laws (Albite, Pericline) and

their misorientation

relationships.[14]

Provides quantitative

crystallographic data over

large areas, enabling statistical

analysis of twin distributions

and orientations.

Experimental Protocols
4.2.1. Protocol: SEM-EBSD Analysis

Sample Preparation:

Prepare a polished thin section or a polished block of the sample.

The final polishing step is critical and should use a fine abrasive (e.g., colloidal silica) to

remove any surface damage or deformation that would degrade the diffraction pattern.

The sample must be conductive; apply a thin carbon coat if necessary.

Instrument Setup:

Place the sample in a Scanning Electron Microscope (SEM) equipped with an EBSD

detector.[13]

Tilt the sample to a high angle (typically ~70°) towards the detector.[13]

Focus the electron beam on the area of interest within a microcline grain.
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Data Acquisition and Analysis:

At each point in a defined grid, the electron beam interacts with the sample, generating an

Electron Backscatter Pattern (EBSP), also known as a Kikuchi pattern.

The EBSD software automatically indexes this pattern to determine the crystal orientation

at that point.

This process is repeated across the grid to generate an orientation map.

Use the orientation data to:

Color-code the map based on crystallographic orientation to visualize the twin domains.

Measure the misorientation angle and axis across twin boundaries to confirm the

specific twin laws (Albite, Pericline).

Analyze the distribution and thickness of the twin lamellae.

4.2.2. Protocol: TEM Analysis

Sample Preparation:

Excise a small section from a petrographic thin section containing the microcline of

interest.

Glue it to a TEM grid (typically copper).

Thin the sample to electron transparency (typically <100 nm) using an ion mill.

Imaging and Diffraction:

Use a Transmission Electron Microscope to analyze the thinned sample.

Bright-Field/Dark-Field Imaging: Use these modes to image the twin lamellae. The

contrast between adjacent twins will change depending on the diffraction conditions,

allowing for clear visualization of their morphology.
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Selected Area Electron Diffraction (SAED): Obtain diffraction patterns from individual twin

domains and across boundaries. The splitting or multiplication of diffraction spots will

confirm the twinning relationship.

Formation and Significance of Twinning
The characteristic twinning in microcline is a direct result of a structural transformation upon

cooling.

Caption: Formation of tartan twinning in microcline via transformation.

This transformation from a monoclinic to a triclinic crystal system creates strain, which is

relieved by the formation of these microscopic twin domains.[7] The size, shape, and

distribution of the twin lamellae can be further analyzed to infer details about the cooling rate

and subsequent deformation or thermal history of the host rock.[15][16] For example, very fine

and regular twinning suggests a relatively straightforward cooling history, whereas irregular or

coarsened twins might indicate subsequent thermal events or deformation.[12][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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